![molecular formula C20H24N4O B7680783 N-(2-cyanoethyl)-2-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]acetamide](/img/structure/B7680783.png)
N-(2-cyanoethyl)-2-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]acetamide
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Overview
Description
N-(2-cyanoethyl)-2-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]acetamide, also known as NCA, is a chemical compound that has gained significant attention in the field of scientific research. This compound has a unique structure that makes it an ideal candidate for various applications in biomedical research. In
Scientific Research Applications
N-(2-cyanoethyl)-2-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]acetamide has various applications in scientific research. One of the most significant applications is in the field of drug discovery. This compound is used as a starting material for the synthesis of various drugs that target different diseases such as cancer, Alzheimer's disease, and schizophrenia. This compound is also used in the synthesis of fluorescent probes that are used for imaging cells and tissues. Additionally, this compound is used in the synthesis of polymers that have biomedical applications such as drug delivery systems.
Mechanism of Action
The mechanism of action of N-(2-cyanoethyl)-2-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]acetamide is not well understood. However, researchers believe that this compound acts as a ligand for various receptors in the body. This binding leads to the activation or inhibition of various signaling pathways, which ultimately leads to the desired biological effect.
Biochemical and Physiological Effects:
This compound has various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis. This compound has also been shown to enhance the activity of certain enzymes that are involved in the synthesis of neurotransmitters such as dopamine and serotonin. Additionally, this compound has been shown to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(2-cyanoethyl)-2-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]acetamide in lab experiments is its unique structure, which makes it an ideal candidate for various applications. Additionally, the synthesis of this compound is relatively simple and can be performed using standard laboratory equipment. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the use of N-(2-cyanoethyl)-2-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]acetamide in scientific research. One of the most promising areas is in the development of new drugs that target various diseases. Additionally, this compound can be used in the synthesis of new fluorescent probes that can be used for imaging cells and tissues. Furthermore, this compound can be used in the synthesis of new polymers that have biomedical applications. Overall, this compound has significant potential for various applications in scientific research.
Synthesis Methods
The synthesis of N-(2-cyanoethyl)-2-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]acetamide involves a series of chemical reactions. The starting materials for the synthesis are naphthalene, piperazine, and 2-chloroethyl cyanide. The reaction between naphthalene and piperazine yields 4-(naphthalen-1-ylmethyl)piperazine. This intermediate compound is then reacted with 2-chloroethyl cyanide to produce this compound. The purity of the final product is determined using various analytical techniques such as NMR spectroscopy and HPLC.
Properties
IUPAC Name |
N-(2-cyanoethyl)-2-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N4O/c21-9-4-10-22-20(25)16-24-13-11-23(12-14-24)15-18-7-3-6-17-5-1-2-8-19(17)18/h1-3,5-8H,4,10-16H2,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYAPEEYRUCWKFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC3=CC=CC=C32)CC(=O)NCCC#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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